![molecular formula C7H3Br2FO B1284285 3,6-Dibromo-2-fluorobenzaldehyde CAS No. 870703-68-7](/img/structure/B1284285.png)
3,6-Dibromo-2-fluorobenzaldehyde
Overview
Description
3,6-Dibromo-2-fluorobenzaldehyde (DBFBA) is a halogenated aryl compound, which has a wide range of applications in the chemical industry. DBFBA is a white crystalline solid with a melting point of 70°C. It is soluble in polar solvents such as water, alcohol, and ether. DBFBA is a versatile compound with numerous applications in organic synthesis and as a reagent in organic reactions. It has been used in the synthesis of various compounds, including pharmaceuticals, dyes, and agrochemicals. In addition, DBFBA has been used in the synthesis of a variety of other compounds, including heterocyclic compounds, polymers, and organometallic compounds.
Scientific Research Applications
Molecular Spectroscopy
Research on the spectroscopic properties of fluorobenzaldehydes has been extensive. For instance, the Fourier Transform Microwave Spectroscopic study on 2-Fluorobenzaldehyde and 3-Fluorobenzaldehyde revealed detailed insights into their rotational spectra and molecular structure, which are essential for understanding chemical behavior at the molecular level (Sun, Lozada & van Wijngaarden, 2018).
Synthesis Applications
Biological Properties
Research on fluorobenzaldehyde derivatives also includes studying their biological properties. For example, a study on the synthesis and properties of fluoronorepinephrines used fluorobenzaldehydes to explore the compound's interaction with adrenergic receptors (Kirk et al., 1979).
Antioxidant Activity
A study investigated the antioxidant activity of thiazolidin-4-one derivatives prepared using 4-Fluorobenzaldehyde. This research highlights the potential therapeutic applications of compounds synthesized from fluorobenzaldehyde derivatives (El Nezhawy et al., 2009).
Improved Synthesis Methods
Another study focused on the synthesis of fluorobenzaldehydes using an efficient reagent system, showing advancements in the preparation of these compounds, which is essential for their application in various fields (Yoshida & Kimura, 1988).
Rotational Isomerism
Exploring the isomerism in monofluorobenzaldehydes, a study examined the microwave spectra and molecular structures of various fluorobenzaldehyde derivatives, contributing to our understanding of their chemical behavior (Alonso & Villamañán, 1989).
Properties
IUPAC Name |
3,6-dibromo-2-fluorobenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Br2FO/c8-5-1-2-6(9)7(10)4(5)3-11/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWLKVQWSDXDHAW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1Br)C=O)F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Br2FO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60584659 | |
Record name | 3,6-Dibromo-2-fluorobenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60584659 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.90 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
870703-68-7 | |
Record name | 3,6-Dibromo-2-fluorobenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60584659 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 870703-68-7 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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